Cas no 31166-29-7 (4,5-Dichlorothiophene-2-carboxylic Acid)

31166-29-7 structure
Product Name:4,5-Dichlorothiophene-2-carboxylic Acid
CAS No:31166-29-7
Molecular Formula:C5H2Cl2O2S
Molecular Weight:197.039178371429
MDL:MFCD07366674
CID:312638
PubChem ID:305687
4,5-Dichlorothiophene-2-carboxylic Acid Properties
Names and Identifiers
-
- 4,5-Dichlorothiophene-2-carboxylic acid
- 2,3-Dichlorthiophen-5-carbonsaeure
- 4,5-dichloro-2-thiophenecarboxylic acid
- 4,5-dichloro-thiophene-2-carboxylic acid
- 4,5-Dichlor-thiophen-2-carbonsaeure
- 2-Thiophenecarboxylic acid, 4,5-dichloro-
- NSC202727
- Rivaroxaban Related Impurity 1
- BCP06761
- FCH855007
- AB0024123
- AX8092549
- W5325
- 166D297
- BDBM50467732
- 4,5-Dichlor-2-thiophencarbonsäure
- Acide 4,5-dichloro-2-thiophènecarboxylique
- 4,5-Dichlorothiophene-2-Carboxylic Acid?
- 4,5-DICHLOROTHIOPHENE-2-CARBOXYLICACID
- BR-76939
- DS-16916
- http:////www.amadischem.com/proen/607684/
- QB-1699
- thioflavin T
-
- MDL: MFCD07366674
- InChIKey: JDBAYLWBVQVMTD-UHFFFAOYSA-N
- Inchi: 1S/C5H2Cl2O2S/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9)
- SMILES: OC(C1SC(Cl)=C(Cl)C=1)=O
Computed Properties
- Exact Mass: 195.91500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 195.915256g/mol
- Heavy Atom Count: 10
- Complexity: 153
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 65.5
- Molecular Weight: 197.04g/mol
Experimental Properties
- LogP: 2.75310
- PSA: 65.54000
- Boiling Point: 315.3°C at 760 mmHg
4,5-Dichlorothiophene-2-carboxylic Acid Security Information
- Safety Instruction: 20-26-35
- Hazard Statement: H315-H317-H319
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
- Risk Phrases: 36/37/38-20/22
- Signal Word:Warning
4,5-Dichlorothiophene-2-carboxylic Acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,5-Dichlorothiophene-2-carboxylic Acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0034BV-250mg |
4,5-Dichlorothiophene-2-carboxylic acid |
31166-29-7 | 98% | 250mg |
$8.00 | 2025-02-19 | |
A2B Chem LLC | AB44779-250mg |
4,5-Dichlorothiophene-2-carboxylic acid |
31166-29-7 | 98% | 250mg |
$6.00 | 2024-04-20 | |
abcr | AB444134-1 g |
4,5-Dichlorothiophene-2-carboxylic acid; . |
31166-29-7 | 1g |
€116.20 | 2023-04-22 | ||
Apollo Scientific | OR920479-250mg |
4,5-Dichlorothiophene-2-carboxylic acid |
31166-29-7 | 98% | 250mg |
£15.00 | 2025-02-21 | |
Chemenu | CM199864-5g |
4,5-dichlorothiophene-2-carboxylic acid |
31166-29-7 | 98% | 5g |
$365 | 2021-08-05 | |
Crysdot LLC | CD11147856-5g |
4,5-Dichlorothiophene-2-carboxylic acid |
31166-29-7 | 98% | 5g |
$228 | 2024-07-19 | |
Enamine | EN300-139090-0.05g |
4,5-dichlorothiophene-2-carboxylic acid |
31166-29-7 | 95% | 0.05g |
$19.0 | 2023-07-10 | |
eNovation Chemicals LLC | Y0984956-25g |
4,5-Dichlorothiophene-2-carboxylic acid |
31166-29-7 | 95% | 25g |
$720 | 2022-10-11 | |
Fluorochem | 091856-5g |
4,5-Dichlorothiophene-2-carboxylic acid |
31166-29-7 | 95% | 5g |
£189.00 | 2022-03-01 | |
TRC | D436375-250mg |
4,5-Dichlorothiophene-2-carboxylic Acid |
31166-29-7 | 250mg |
$ 109.00 | 2023-09-07 |
4,5-Dichlorothiophene-2-carboxylic Acid Suppliers
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:31166-29-7)
MR./MRS.:WANG JING LI
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Hubei Chenghai Chemical Co.,Ltd.
(CAS:31166-29-7)
MR./MRS.:HU MENG YAO
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HU BEI YANG XIN YI YAO Technology Co., Ltd.
(CAS:31166-29-7)
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Shanghai chemsoon Biotechnology Co., Ltd
(CAS:31166-29-7)
MR./MRS.:ZHAO JING LI
Phone:17558870519
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Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:31166-29-7)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:31166-29-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
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4,5-Dichlorothiophene-2-carboxylic Acid Related Literature
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Kai Zhang,Chin-Chang Kuo,Nathaniel See,Michael Dennin Soft Matter, 2017,13, 4370-4380
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Naoto Tanibata,Masahiro Tatsumisago J. Mater. Chem. A, 2017,5, 25025-25030
-
Miao Du,Tetsuya Yamada,Goro Maruta,Sadamu Takeda Dalton Trans., 2008, 2346-2354
-
5. Back matter
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Ju Ri Ham,Hae-In Lee,Ra-Yeong Choi,Mi-Ok Sim,Kwon-Il Seo Food Funct., 2016,7, 689-697
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Zheng-Jie Zhang,Wei Shi,Zheng Niu,Huan-Huan Li,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Chem. Commun., 2011,47, 6425-6427
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Ernesto Quintas-Sánchez,Richard Dawes,Xiao-Gang Wang,Tucker Carrington, Jr. Phys. Chem. Chem. Phys., 2020,22, 22674-22683
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:31166-29-7)4,5-Dichlorothiophene-2-carboxylic Acid

Purity:99%/99%/99%
Quantity:10g/25g/100g
Price($):183.0/456.0/1586.0